Cas no 72709-64-9 (2-Butenedioic acid, 2-(1-acetyl-2-oxopropyl)-, dimethyl ester, (E)-)

2-Butenedioic acid, 2-(1-acetyl-2-oxopropyl)-, dimethyl ester, (E)- structure
72709-64-9 structure
Product name:2-Butenedioic acid, 2-(1-acetyl-2-oxopropyl)-, dimethyl ester, (E)-
CAS No:72709-64-9
MF:C11H14O6
MW:242.225264072418
CID:1756563

2-Butenedioic acid, 2-(1-acetyl-2-oxopropyl)-, dimethyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butenedioic acid, 2-(1-acetyl-2-oxopropyl)-, dimethyl ester, (E)-
    • 2-Butenedioic acid, 2-(1-acetyl-2-oxopropyl)-, 1,4-dimethyl ester, (2E)-
    • Inchi: 1S/C11H14O6/c1-6(12)10(7(2)13)8(11(15)17-4)5-9(14)16-3/h5,10H,1-4H3/b8-5+
    • InChI Key: NHJBFXPNPLFYLP-VMPITWQZSA-N
    • SMILES: C(OC)(=O)/C(/C(C(C)=O)C(=O)C)=C/C(OC)=O

Computed Properties

  • Exact Mass: 242.07902

Experimental Properties

  • Density: 1.180±0.06 g/cm3(Predicted)
  • Boiling Point: 382.4±42.0 °C(Predicted)
  • PSA: 86.74
  • pka: 7.90±0.46(Predicted)

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